6-Chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one

• IUPAC Name: 6-chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one
• InChI: InChI=1S/C15H14ClNO2/c16-12-8-13(18)19-15-10-4-2-6-17-5-1-3-9(14(10)17)7-11(12)15/h7-8H,1-6H2
• InChI Key: ZBFBHSBSSDBHBM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C4=C2N(C1)CCC4)OC(=O)C=C3Cl
• Molecular Formula: C15H14ClNO2
• Molecular Weight: 275.73 g/mol

Description

6-Chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one is a complex organic compound known for its unique structure and properties. This compound is part of the coumarin family, which is widely recognized for its applications in various scientific fields, including chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-oxa-13-azatetracyclo[77102,7013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one involves multiple steps, typically starting with the preparation of the core coumarin structureCommon reagents used in these reactions include chlorinating agents and oxygen donors .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as purification through crystallization and characterization using techniques like NMR and HPLC-MS .

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines. The conditions for these reactions vary but often involve controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may produce various substituted coumarin derivatives .

Scientific Research Applications

6-Chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one has several scientific research applications:

Chemistry: Used as a fluorescent dye in various analytical techniques.

Biology: Employed in the study of protein-protein interactions and cellular imaging.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory effects.

Industry: Utilized in the development of advanced materials and sensors.

Mechanism of Action

The mechanism of action of 6-Chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Coumarin 334: A laser dye with similar structural features but different applications.

Coumarin 343: Another coumarin derivative used in fluorescence studies.

Uniqueness

6-Chloro-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(17),2(7),5,8-tetraen-4-one is unique due to its specific chloro and oxa substitutions, which confer distinct chemical and physical properties. These unique features make it particularly valuable in specialized research and industrial applications .